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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152

Abstract

This technical guide provides a comprehensive overview of 2,4-Dimethoxytoluene (CAS:
38064-90-3), a versatile aromatic organic compound. It is intended for researchers, scientists,
and professionals in drug development and other scientific fields. This document details the
physicochemical properties, spectroscopic data, a proposed synthesis protocol, and known
applications of this compound. Additionally, it covers its biological activity, toxicological profile,
and essential safety information. The guide aims to be a thorough resource, incorporating
structured data, detailed experimental procedures, and logical visualizations to facilitate a
deeper understanding of 2,4-Dimethoxytoluene.

Physicochemical Properties

2,4-Dimethoxytoluene is a colorless to pale yellow liquid at room temperature.[1] It is
characterized by the following properties:
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Property Value Reference
Molecular Formula CoH1202 [21[3114]
Molecular Weight 152.19 g/mol [1112][31[4]
Density 1.036 g/mL at 25 °C [1]

Boiling Point 110-120 °C at 30 mmHg [1]

210-211 °C at 760 mmHg

. [1]
(estimated)
Flash Point 93 °C (199.4 °F) - closed cup
Refractive Index n20/D 1.524

. Soluble in water (326.1 mg/L at
Solubility _ [1]
25 °C, estimated)

Vapor Pressure 0.196 mmHg (estimated) [1]

logP (o/w) 2.760 [1]

Spectroscopic Data

The structural elucidation of 2,4-Dimethoxytoluene is typically confirmed using various
spectroscopic methods. The NIST WebBook provides its mass spectrum (electron ionization).
[4] While specific *H and 3C NMR or IR spectra for this exact compound are not readily
available in the provided search results, analogous data for similar dimethoxytoluene isomers
can be found in chemical databases.[5] Standard analytical protocols would involve obtaining
IH NMR, 3C NMR, IR, and mass spectra for complete characterization.

Synthesis and Manufacturing

A plausible synthetic route for 2,4-Dimethoxytoluene involves the methylation of 4-
methylresorcinol (2,4-dihydroxytoluene). This method is analogous to the methylation of other
phenolic compounds.[6][7]
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Proposed Synthesis of 2,4-Dimethoxytoluene

Reactants Reaction Conditions
4-Methylresorcinol Dimethyl Sulfate Base (e.g., K2COs) Solvent (e.g., Acetone) Reflux
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Caption: Proposed synthesis of 2,4-Dimethoxytoluene via methylation.

Experimental Protocol: Methylation of 4-
Methylresorcinol

This protocol describes a general procedure for the synthesis of 2,4-Dimethoxytoluene.
Materials and Reagents:

» 4-Methylresorcinol

¢ Dimethyl sulfate

e Anhydrous potassium carbonate (K2COs)

» Acetone

» Diethyl ether

¢ 10% Sodium hydroxide solution

o Saturated sodium chloride solution (brine)
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e Anhydrous magnesium sulfate
Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
methylresorcinol in acetone.

Add anhydrous potassium carbonate to the solution.
Slowly add dimethyl sulfate dropwise to the stirred mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

Evaporate the acetone under reduced pressure.

Dissolve the residue in diethyl ether and wash with a 10% sodium hydroxide solution to
remove any unreacted starting material.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude 2,4-Dimethoxytoluene by vacuum distillation.
Applications
2,4-Dimethoxytoluene is a versatile chemical intermediate with applications in various fields:

o Pharmaceutical and Fragrance Synthesis: It serves as a building block for more complex
molecules in the pharmaceutical and fragrance industries.[8][9]

e Diagnostic Assays: The compound is used in the manufacturing of diagnostic assays,
particularly in hematology and histology.
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e Biochemical Reagent: It has been investigated for its biochemical properties, including
potential insect repellent activity.[3]

o Material Science: Its stable aromatic structure makes it a candidate for the development of
specialty polymers and coatings.[8]

e Dyes and Agrochemicals: It can be used as a precursor in the synthesis of certain dyes and

agrochemicals.[8]

Biological Activity and Toxicology

The primary documented biological activity of 2,4-Dimethoxytoluene is its potential as an
insect repellent.[3] Further research into its broader biological effects and mechanisms of
action is limited in the public domain. Toxicological data indicates that it is a skin and eye irritant
and may cause respiratory irritation.

Workflow for Biological Activity Screening

2,4-Dimethoxytoluene

/ }’F@\cﬂnical Research

In vitro Assays Cell-based Assays In vivo Studies
(e.g., enzyme inhibition, receptor binding) (e.g., cytotoxicity, signaling pathways) (e.g., animal models for efficacy and toxicity)

\

Data Analysis and Interpretation

\

Identification of Lead Compound Properties

Click to download full resolution via product page

Caption: A general workflow for assessing the biological activity of a compound.
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Safety Information

Appropriate personal protective equipment (PPE), including eye shields and gloves, should be
used when handling 2,4-Dimethoxytoluene. It is classified as a combustible liquid.

Hazard Statement Precautionary Statement Target Organs

P261: Avoid breathing

H315: Causes skin irritation dust/fume/gas/mist/vapors/spr Respiratory system

ay

) P280: Wear protective
H319: Causes serious eye ) ]
. gloves/protective clothing/eye
irritation _ .
protection/face protection

P302 + P352: IF ON SKIN:

H335: May cause respiratory )
Wash with plenty of soap and

irritation
water

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,4-Dimethoxytoluene
(CAS: 38064-90-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295152#2-4-dimethoxytoluene-cas-number-38064-
90-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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